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4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0728111
InChI: InChI=1S/C25H24ClN3O5/c1-33-18-7-4-16(5-8-18)22-21(23(30)17-6-9-20(34-2)19(26)14-17)24(31)25(32)29(22)12-3-11-28-13-10-27-15-28/h4-10,13-15,22,30H,3,11-12H2,1-2H3/b23-21+
SMILES: COC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)Cl)O)C(=O)C(=O)N2CCCN4C=CN=C4
Molecular Formula: C25H24ClN3O5
Molecular Weight: 481.9 g/mol

4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

CAS No.:

Cat. No.: VC0728111

Molecular Formula: C25H24ClN3O5

Molecular Weight: 481.9 g/mol

* For research use only. Not for human or veterinary use.

4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one -

Specification

Molecular Formula C25H24ClN3O5
Molecular Weight 481.9 g/mol
IUPAC Name (4E)-4-[(3-chloro-4-methoxyphenyl)-hydroxymethylidene]-1-(3-imidazol-1-ylpropyl)-5-(4-methoxyphenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C25H24ClN3O5/c1-33-18-7-4-16(5-8-18)22-21(23(30)17-6-9-20(34-2)19(26)14-17)24(31)25(32)29(22)12-3-11-28-13-10-27-15-28/h4-10,13-15,22,30H,3,11-12H2,1-2H3/b23-21+
Standard InChI Key RGVOPAUBLMHEMU-XTQSDGFTSA-N
Isomeric SMILES COC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)Cl)\O)/C(=O)C(=O)N2CCCN4C=CN=C4
SMILES COC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)Cl)O)C(=O)C(=O)N2CCCN4C=CN=C4
Canonical SMILES COC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)Cl)O)C(=O)C(=O)N2CCCN4C=CN=C4

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